Cas no 61947-46-4 (Benzonitrile, 3,3'-[1,5-pentanediylbis(oxy)]bis-)

Benzonitrile, 3,3'-[1,5-pentanediylbis(oxy)]bis- structure
61947-46-4 structure
Product Name:Benzonitrile, 3,3'-[1,5-pentanediylbis(oxy)]bis-
CAS No:61947-46-4
MF:C19H18N2O2
MW:306.358424663544
CID:462647
PubChem ID:14645145
Update Time:2025-04-19

Benzonitrile, 3,3'-[1,5-pentanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3,3'-[1,5-pentanediylbis(oxy)]bis-
    • 3-[5-(3-cyanophenoxy)pentoxy]benzonitrile
    • DTXSID30562560
    • 61947-46-4
    • SCHEMBL7388461
    • 3,3'-[Pentane-1,5-diylbis(oxy)]dibenzonitrile
    • Inchi: 1S/C19H18N2O2/c20-14-16-6-4-8-18(12-16)22-10-2-1-3-11-23-19-9-5-7-17(13-19)15-21/h4-9,12-13H,1-3,10-11H2
    • InChI Key: QBWFEUIFTJMLQR-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C#N)C=1)CCCCCOC1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 306.13694
  • Monoisotopic Mass: 306.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 66.04

Benzonitrile, 3,3'-[1,5-pentanediylbis(oxy)]bis- Related Literature

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